N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide

• IUPAC Name: N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide
• InChI: InChI=1S/C11H16N2O3S/c1-8(2)9-3-5-10(6-4-9)17(15,16)7-11(12)13-14/h3-6,8,14H,7H2,1-2H3,(H2,12,13)
• InChI Key: ZLWGQUNPDOWWDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)CC(=NO)N
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol

Description

Compound “N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide” is a chemical entity registered in the PubChem database It is known for its unique properties and applications in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide” involves specific chemical reactions under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Typically, the synthesis involves the use of organic solvents, catalysts, and specific temperature and pressure conditions to facilitate the reaction.

Industrial Production Methods: In industrial settings, the production of compound “this compound” is scaled up using large reactors and automated systems. The process is optimized for efficiency, cost-effectiveness, and safety. Industrial production methods may include continuous flow reactors, batch reactors, and advanced purification techniques to ensure high-quality output.

Chemical Reactions Analysis

Types of Reactions: Compound “N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one functional group with another, leading to the formation of substituted products.

Common Reagents and Conditions: The reactions of compound “this compound” typically require specific reagents and conditions. For example, oxidation reactions may use oxidizing agents like potassium permanganate or hydrogen peroxide, while reduction reactions may use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions may involve nucleophiles or electrophiles under acidic or basic conditions.

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while reduction reactions may produce reduced derivatives. Substitution reactions may result in various substituted compounds with different functional groups.

Scientific Research Applications

Compound “N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis, catalysis, and material science research.

Biology: It is studied for its potential biological activities, including enzyme inhibition, receptor binding, and cellular signaling.

Medicine: It is investigated for its therapeutic potential in treating various diseases, including cancer, infectious diseases, and neurological disorders.

Industry: It is utilized in the development of new materials, coatings, and chemical processes.

Mechanism of Action

The mechanism of action of compound “N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide” involves its interaction with specific molecular targets and pathways. It may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

Each of these similar compounds may have distinct properties and applications, making compound “N'-hydroxy-2-(4-propan-2-ylphenyl)sulfonylethanimidamide” unique in its own right.